![molecular formula C17H22N2O3 B3009102 N-(1-cyanocyclobutyl)-3-(2,5-dimethoxyphenyl)-N-methylpropanamide CAS No. 1258708-61-0](/img/structure/B3009102.png)
N-(1-cyanocyclobutyl)-3-(2,5-dimethoxyphenyl)-N-methylpropanamide
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Overview
Description
N-(1-cyanocyclobutyl)-3-(2,5-dimethoxyphenyl)-N-methylpropanamide, also known as 25CN-NBOH, is a chemical compound that belongs to the phenethylamine class. It is a potent and selective agonist for the serotonin 2A receptor, which is a G protein-coupled receptor that is involved in regulating mood, cognition, and perception. The compound has gained attention in recent years due to its potential applications in scientific research.
Mechanism of Action
The mechanism of action of N-(1-cyanocyclobutyl)-3-(2,5-dimethoxyphenyl)-N-methylpropanamide involves its selective binding to the serotonin 2A receptor, which is a G protein-coupled receptor that is primarily located in the central nervous system. Activation of the serotonin 2A receptor by this compound leads to a cascade of intracellular signaling events, including activation of phospholipase C and protein kinase C, which ultimately leads to changes in gene expression and cellular function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily mediated by its selective agonist activity at the serotonin 2A receptor. Some of the effects of this compound include:
1. Alterations in mood, cognition, and perception, including visual and auditory hallucinations.
2. Changes in gene expression and cellular function, which may have implications for the development of new treatments for psychiatric and neurological disorders.
3. Activation of intracellular signaling pathways that are involved in regulating cellular metabolism and growth.
Advantages and Limitations for Lab Experiments
One of the advantages of N-(1-cyanocyclobutyl)-3-(2,5-dimethoxyphenyl)-N-methylpropanamide for lab experiments is its high selectivity and potency for the serotonin 2A receptor, which allows researchers to study the effects of this receptor in isolation. However, one of the limitations of this compound is its potential for off-target effects at other receptors, which may complicate data interpretation.
Future Directions
There are several future directions for research on N-(1-cyanocyclobutyl)-3-(2,5-dimethoxyphenyl)-N-methylpropanamide, including:
1. Developing new compounds that are more selective and potent for the serotonin 2A receptor, which may lead to the development of new treatments for psychiatric and neurological disorders.
2. Investigating the role of the serotonin 2A receptor in the pathophysiology of various diseases, including cancer and metabolic disorders.
3. Exploring the potential of this compound as a tool for studying other G protein-coupled receptors and intracellular signaling pathways.
4. Investigating the potential of this compound as a therapeutic agent for various diseases, including depression, anxiety, and schizophrenia.
Synthesis Methods
The synthesis of N-(1-cyanocyclobutyl)-3-(2,5-dimethoxyphenyl)-N-methylpropanamide involves several steps, starting with the reaction of 2,5-dimethoxyphenethylamine with cyanogen bromide to form N-(2,5-dimethoxyphenethyl) cyanamide. This intermediate is then reacted with cyclobutanone to form N-(1-cyanocyclobutyl)-3-(2,5-dimethoxyphenyl)propanamide, which is subsequently methylated to form the final product, this compound.
Scientific Research Applications
The selective agonist activity of N-(1-cyanocyclobutyl)-3-(2,5-dimethoxyphenyl)-N-methylpropanamide at the serotonin 2A receptor makes it a useful tool for studying the role of this receptor in various physiological and pathological processes. Some of the potential applications of this compound in scientific research include:
1. Investigating the role of the serotonin 2A receptor in mood disorders such as depression and anxiety.
2. Studying the effects of the serotonin 2A receptor on cognition and perception, including visual and auditory hallucinations.
3. Examining the interaction between the serotonin 2A receptor and other neurotransmitter systems, such as dopamine and glutamate.
4. Developing new treatments for psychiatric and neurological disorders that target the serotonin 2A receptor.
properties
IUPAC Name |
N-(1-cyanocyclobutyl)-3-(2,5-dimethoxyphenyl)-N-methylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N2O3/c1-19(17(12-18)9-4-10-17)16(20)8-5-13-11-14(21-2)6-7-15(13)22-3/h6-7,11H,4-5,8-10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MEYLQTMUDQJZOX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C(=O)CCC1=C(C=CC(=C1)OC)OC)C2(CCC2)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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